Cas no 2138089-83-3 (3,4-Bis(propan-2-yl)cyclohexan-1-amine)

• Product Name: 3,4-Bis(propan-2-yl)cyclohexan-1-amine
• CAS No: 2138089-83-3
• MF: C₁₂H₂₅N
• MW: 183.333603620529
• CID: 5893760
• PubChem ID: 165962461
• Update Time: 2025-05-19

3,4-Bis(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,4-bis(propan-2-yl)cyclohexan-1-amine
• EN300-1158021
• 2138089-83-3
• 3,4-Bis(propan-2-yl)cyclohexan-1-amine

• Inchi： 1S/C12H25N/c1-8(2)11-6-5-10(13)7-12(11)9(3)4/h8-12H,5-7,13H2,1-4H3
• InChI Key： YQGASTLBVRUIRW-UHFFFAOYSA-N
• SMILES： NC1CCC(C(C)C)C(C(C)C)C1

Computed Properties

• Exact Mass: 183.198699802g/mol
• Monoisotopic Mass: 183.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3,4-Bis(propan-2-yl)cyclohexan-1-amine

Exploring the Properties and Applications of 3,4-Bis(propan-2-yl)cyclohexan-1-amine (CAS No. 2138089-83-3)

3,4-Bis(propan-2-yl)cyclohexan-1-amine (CAS No. 2138089-83-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and specialty chemical synthesis. This cyclohexylamine derivative, characterized by its unique isopropyl substitutions, offers a range of intriguing chemical properties that make it valuable for advanced applications. In this comprehensive overview, we delve into the molecular structure, synthesis pathways, and emerging uses of this compound, while addressing key questions researchers frequently ask about amine-functionalized cyclohexane derivatives.

The molecular structure of 3,4-Bis(propan-2-yl)cyclohexan-1-amine features a cyclohexane ring with two isopropyl groups at the 3 and 4 positions and an amine functional group at position 1. This specific arrangement creates a sterically hindered environment that influences the compound's reactivity and interaction potential. The steric effects of isopropyl groups in such systems are currently a hot topic in asymmetric catalysis research, as they can significantly impact enantioselectivity in synthetic transformations. Recent studies have shown that similar bulky amine compounds can serve as effective ligands or organocatalysts in stereoselective reactions.

From a synthetic chemistry perspective, 3,4-Bis(propan-2-yl)cyclohexan-1-amine can be prepared through several routes, with the most common involving the hydrogenation of corresponding aromatic precursors or the reductive amination of appropriate cyclohexanone derivatives. The choice of synthetic method often depends on the desired isomeric purity of the final product, as the relative configuration of substituents can dramatically affect the compound's properties. Researchers particularly interested in chiral amine synthesis frequently investigate such compounds for their potential in creating enantiomerically pure pharmaceuticals.

In pharmaceutical applications, the 3,4-disubstituted cyclohexylamine structure represents an important pharmacophore found in various bioactive molecules. The compound's ability to serve as a rigid scaffold with defined spatial orientation makes it valuable for drug design, particularly in central nervous system (CNS) targeting molecules. Current trends in medicinal chemistry emphasize the development of conformationally restricted amine compounds to improve receptor selectivity and metabolic stability, areas where this chemical entity shows promise.

The material science applications of 3,4-Bis(propan-2-yl)cyclohexan-1-amine are equally noteworthy. Its structural features make it suitable as a building block for advanced polymers and functional materials. The compound's sterically demanding structure can be utilized to create materials with specific porosity or molecular recognition properties. Recent innovations in molecularly imprinted polymers have highlighted the value of such structurally defined amines in creating selective binding sites.

From an industrial perspective, the market for specialized cyclohexylamine derivatives like 3,4-Bis(propan-2-yl)cyclohexan-1-amine has been growing steadily. The increasing demand for high-performance additives and specialty intermediates in various sectors drives research into novel applications. Quality control parameters for this compound typically focus on purity levels, isomeric composition, and residual solvent content, with analytical methods including GC-MS, HPLC, and NMR spectroscopy being commonly employed.

Environmental and safety considerations for 3,4-Bis(propan-2-yl)cyclohexan-1-amine follow standard protocols for amine handling. While not classified as highly hazardous, proper laboratory safety measures should always be observed when working with this chemical. Storage recommendations typically suggest keeping the compound in a cool, dry place under inert atmosphere to maintain stability. These precautions align with current industry best practices for amine compound storage and handling.

Future research directions for 3,4-Bis(propan-2-yl)cyclohexan-1-amine appear promising, particularly in the development of next-generation catalysts and smart materials. The compound's structural features make it an interesting candidate for creating molecular machines or switchable systems responsive to external stimuli. Additionally, its potential in asymmetric synthesis continues to attract attention from academic and industrial researchers alike.

For researchers seeking 3,4-Bis(propan-2-yl)cyclohexan-1-amine suppliers, it's important to verify the compound's specifications, including isomeric purity and analytical data. The current market offers both standard and custom synthesis options, with quantities ranging from milligram to kilogram scales. As with any specialty chemical, proper documentation including certificates of analysis should accompany all purchases to ensure quality and reproducibility in research applications.

In conclusion, 3,4-Bis(propan-2-yl)cyclohexan-1-amine (CAS No. 2138089-83-3) represents a versatile and valuable compound in modern chemical research. Its unique structural features and diverse potential applications make it an important subject of study across multiple disciplines. As research into sterically hindered amines continues to advance, this compound will likely play an increasingly significant role in the development of novel pharmaceuticals, advanced materials, and innovative synthetic methodologies.